Cas no 200353-88-4 (ethyl 4-azatricyclo[5.2.2.0]undeca-2,5,8-triene-3-carboxylate)

• Product Name: ethyl 4-azatricyclo[5.2.2.0]undeca-2,5,8-triene-3-carboxylate
• CAS No: 200353-88-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1391410
• PubChem ID: 12116659
• Update Time: 2025-04-20

ethyl 4-azatricyclo[5.2.2.0]undeca-2,5,8-triene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4,7-Ethano-2H-isoindole-1-carboxylic acid, 4,7-dihydro-, ethyl ester
• ethyl 4,7-dihydro-4,7-ethano-2H-isoindole-1-carboxylate
• ethyl 4-azatricyclo[5.2.2.0]undeca-2,5,8-triene-3-carboxylate
• DTXSID20477836
• P14726
• CS-0055691
• YIJOASXMXJOMPB-UHFFFAOYSA-N
• SB13034
• SCHEMBL1949351
• ethyl-4,7-dihydro-4,7-ethano-2H-isoindole-1-carboxylate
• Ethyl4,7-dihydro-2H-4,7-ethanoisoindole-1-carboxylate
• 200353-88-4
• Ethyl 4,7-dihydro-2H-4,7-ethanoisoindole-1-carboxylate
• ethyl 4-azatricyclo[5.2.2.02,6]undeca-2,5,8-triene-3-carboxylate

• Inchi： 1S/C13H15NO2/c1-2-16-13(15)12-11-9-5-3-8(4-6-9)10(11)7-14-12/h3,5,7-9,14H,2,4,6H2,1H3
• InChI Key： YIJOASXMXJOMPB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C2C(=CN1)C1C=CC2CC1)=O

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives